Cas no 1909288-12-5 (rac-(2S,4S)-2-Cyclopropyl-4-piperidinol hydrochloride)

• Product Name: rac-(2S,4S)-2-Cyclopropyl-4-piperidinol hydrochloride
• CAS No: 1909288-12-5
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD28893724
• CID: 4628199
• Update Time: 2025-06-14

rac-(2S,4S)-2-Cyclopropyl-4-piperidinol hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(2S,4S)-2-Cyclopropyl-4-piperidinol hydrochloride
• (2S,4S)-2-cyclopropylpiperidin-4-ol;hydrochloride
• (2S,4S)-2-CYCLOPROPYLPIPERIDIN-4-OL HYDROCHLORIDE

• MDL： MFCD28893724
• Inchi： 1S/C8H15NO.ClH/c10-7-3-4-9-8(5-7)6-1-2-6;/h6-10H,1-5H2;1H/t7-,8-;/m0./s1
• InChI Key： XSEBYVVWEMOGOZ-WSZWBAFRSA-N
• SMILES： Cl.O[C@H]1CCN[C@@H](C1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Topological Polar Surface Area: 32.299

Additional information on rac-(2S,4S)-2-Cyclopropyl-4-piperidinol hydrochloride

Recent Advances in the Study of rac-(2S,4S)-2-Cyclopropyl-4-piperidinol hydrochloride (CAS: 1909288-12-5)

rac-(2S,4S)-2-Cyclopropyl-4-piperidinol hydrochloride (CAS: 1909288-12-5) is a chiral piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, particularly in the context of central nervous system (CNS) disorders and infectious diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms, biological activity, and future research directions.

The synthesis of rac-(2S,4S)-2-Cyclopropyl-4-piperidinol hydrochloride has been optimized to achieve higher yields and enantiomeric purity, which is critical for its application in pharmaceutical development. Recent publications highlight novel synthetic routes that employ asymmetric catalysis and green chemistry principles, reducing the environmental impact and improving scalability. These advancements are pivotal for the compound's potential use in large-scale drug production.

Pharmacological studies have revealed that rac-(2S,4S)-2-Cyclopropyl-4-piperidinol hydrochloride exhibits promising activity as a modulator of neurotransmitter receptors, particularly those involved in GABAergic and glutamatergic signaling. Preclinical models suggest its potential efficacy in treating anxiety, epilepsy, and neurodegenerative diseases. Additionally, its structural features make it a candidate for further modification to enhance selectivity and reduce off-target effects.

In the context of infectious diseases, recent research has explored the compound's antimicrobial properties. Preliminary data indicate that it may act as an inhibitor of bacterial efflux pumps, thereby potentiating the activity of existing antibiotics against multidrug-resistant pathogens. This finding opens new avenues for combating antibiotic resistance, a pressing global health challenge.

Despite these promising results, challenges remain in translating rac-(2S,4S)-2-Cyclopropyl-4-piperidinol hydrochloride into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and unlock the compound's full therapeutic potential.

In conclusion, rac-(2S,4S)-2-Cyclopropyl-4-piperidinol hydrochloride represents a versatile scaffold with broad applications in medicinal chemistry. Its recent advancements in synthesis, pharmacology, and antimicrobial activity underscore its importance as a subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in human trials, paving the way for its integration into therapeutic regimens.